10-(4-chlorophenyl)-8-(4-ethylphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one

• Molecular Formula: C20H16ClN7O
• Molecular Weight: 405.8 g/mol
• IUPAC Name: 10-(4-chlorophenyl)-8-(4-ethylphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one
• InChI: InChI=1S/C20H16ClN7O/c1-2-11-3-5-13(6-4-11)18-15-16(12-7-9-14(21)10-8-12)23-24-19(29)17(15)22-20-25-26-27-28(18)20/h3-10,18,26-27H,2H2,1H3
• InChI Key: ADCMCWVLPOBUJP-UHFFFAOYSA-N
• Isomeric SMILES: CCC1=CC=C(C=C1)C2C3=C(N=NC(=O)C3=NC4=NNNN24)C5=CC=C(C=C5)Cl

Description

10-(4-chlorophenyl)-8-(4-ethylphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one is a chemical compound that has been the subject of scientific research due to its potential applications in medicine and biology. This compound belongs to the class of polycyclic heterocycles, which are known for their diverse biological activities. In

Scientific Research Applications

10-(4-chlorophenyl)-8-(4-ethylphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one has been studied for its potential applications in various fields of science. In medicine, this compound has been shown to possess anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been investigated for its potential as a drug delivery agent due to its ability to cross the blood-brain barrier. In biology, this compound has been used as a fluorescent probe for imaging biological structures.

Mechanism of Action

The mechanism of action of 10-(4-chlorophenyl)-8-(4-ethylphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one is not fully understood. However, it is believed to act by binding to specific receptors or enzymes in the body, leading to the modulation of various cellular processes. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 10-(4-chlorophenyl)-8-(4-ethylphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one are diverse and depend on the specific application. In medicine, this compound has been shown to reduce inflammation, inhibit cancer cell growth, and exhibit antimicrobial activity. In biology, this compound has been used as a fluorescent probe for imaging biological structures.

Advantages and Limitations for Lab Experiments

The advantages of using 10-(4-chlorophenyl)-8-(4-ethylphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one in lab experiments include its ability to cross the blood-brain barrier, its fluorescent properties, and its diverse biological activities. However, limitations include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 10-(4-chlorophenyl)-8-(4-ethylphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one. One direction is to investigate its potential as a drug delivery agent for the treatment of various diseases. Another direction is to explore its potential as a therapeutic agent for the treatment of cancer and inflammation. Additionally, further research is needed to fully understand its mechanism of action and to optimize its biological activities.

Synthesis Methods

The synthesis of 10-(4-chlorophenyl)-8-(4-ethylphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one has been achieved through various methods. One of the most common methods involves the condensation of a substituted benzaldehyde with a substituted aniline in the presence of a Lewis acid catalyst. The resulting imine is then reduced with a reducing agent such as sodium borohydride to yield the desired compound.